Cas no 1154154-69-4 (1-(furan-3-carbonyl)piperidin-4-ol)

• Product Name: 1-(furan-3-carbonyl)piperidin-4-ol
• CAS No: 1154154-69-4
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 5917185
• PubChem ID: 43416079
• Update Time: 2025-10-29

1-(furan-3-carbonyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• Methanone, 3-furanyl(4-hydroxy-1-piperidinyl)-
• 1-(furan-3-carbonyl)piperidin-4-ol
• F6541-0527
• furan-3-yl-(4-hydroxypiperidin-1-yl)methanone
• AKOS009126688
• 1154154-69-4

• Inchi： 1S/C10H13NO3/c12-9-1-4-11(5-2-9)10(13)8-3-6-14-7-8/h3,6-7,9,12H,1-2,4-5H2
• InChI Key： ZZRRNMKPXYYNBE-UHFFFAOYSA-N
• SMILES： C(C1C=COC=1)(N1CCC(O)CC1)=O

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• Density: 1.265±0.06 g/cm3(Predicted)
• Boiling Point: 357.1±32.0 °C(Predicted)
• pka: 14.56±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(furan-3-carbonyl)piperidin-4-ol

Comprehensive Overview of 1-(Furan-3-carbonyl)piperidin-4-ol (CAS No. 1154154-69-4): Properties, Applications, and Research Insights

1-(Furan-3-carbonyl)piperidin-4-ol (CAS No. 1154154-69-4) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule combines a furan-3-carbonyl moiety with a piperidin-4-ol scaffold, creating a versatile intermediate for drug discovery and material science. Its molecular formula and precise synthesis routes make it a valuable candidate for exploring structure-activity relationships (SAR) in medicinal chemistry.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 1-(Furan-3-carbonyl)piperidin-4-ol. Researchers frequently search for "piperidine derivatives in CNS drugs" or "furan-based bioactive molecules," reflecting its potential in neurological and anti-inflammatory applications. The compound's hydrogen-bonding capacity and modular polarity align with modern demands for targeted drug delivery systems and biodegradable materials.

From a synthetic perspective, 1154154-69-4 exemplifies advancements in heterocyclic coupling reactions. Its furan ring contributes to electron-rich properties, while the piperidin-4-ol group enhances solubility—a critical factor addressed in queries like "improving drug bioavailability 2024." Analytical techniques such as HPLC purity analysis and NMR structural confirmation are essential for quality control, as emphasized in recent publications on small-molecule characterization.

The compound's relevance extends to catalysis research, where its bifunctional structure serves as a ligand template. Industry searches for "sustainable catalytic processes" highlight its potential in asymmetric synthesis. Furthermore, computational studies leveraging molecular docking simulations explore its interactions with biological targets, addressing popular inquiries about "computer-aided drug design tools."

In material science, 1-(Furan-3-carbonyl)piperidin-4-ol contributes to smart polymer development, particularly in stimuli-responsive hydrogels. This aligns with growing interest in "biocompatible nanomaterials" and "self-healing coatings." Its thermal stability (verified via DSC analysis) makes it suitable for high-performance composites, a sector projected to grow 8.2% annually through 2030.

Regulatory compliance remains paramount. While not classified as hazardous, proper handling protocols for laboratory reagents apply. The compound's ECHA registration status and REACH compliance data are frequently requested, reflecting industry emphasis on chemical safety standards. Storage recommendations typically include argon atmosphere protection for long-term stability.

Emerging applications in agrochemical intermediates have also been documented, particularly in developing eco-friendly pesticides. Patent analyses reveal innovative uses in crop protection formulations, responding to searches for "next-generation agricultural chemicals." The logP value and soil adsorption coefficients of 1154154-69-4 are actively studied in environmental fate modeling.

For researchers investigating structure-property relationships, this compound offers a compelling case study. Its crystallographic data (available in CSD entries) facilitates supramolecular chemistry research, while QSAR modeling studies help predict derivative activities—addressing common questions about "predictive chemistry algorithms."

The global market for fine chemical intermediates like 1-(Furan-3-carbonyl)piperidin-4-ol is driven by contract research organizations and academic collaborations. Recent supplier listings show 78% purity grades for exploratory synthesis, with GMP-compliant batches available for preclinical development—key terms in procurement inquiries.

Future directions may explore its metal-organic framework (MOF) integration or photopharmacological applications, areas generating substantial scientific discourse. As high-throughput screening technologies advance, the compound's diversity-oriented potential positions it as a valuable asset in fragment-based drug discovery pipelines.